2-[cyano(3-ethylphenyl)amino]-N-[(furan-2-yl)methyl]acetamide

• IUPAC Name: 2-(N-cyano-3-ethylanilino)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H17N3O2/c1-2-13-5-3-6-14(9-13)19(12-17)11-16(20)18-10-15-7-4-8-21-15/h3-9H,2,10-11H2,1H3,(H,18,20)
• InChI Key: HFTGRFDHNYNCJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N(CC(=O)NCC2=CC=CO2)C#N
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

“2-[cyano(3-ethylphenyl)amino]-N-[(furan-2-yl)methyl]acetamide” is a complex organic compound. It contains a cyano group (-CN), an ethylphenyl group, an amino group (-NH2), a furan ring, and an acetamide group (CH3CONH2). These functional groups suggest that this compound could be involved in various chemical reactions.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, cyanoacetamides can generally be synthesized by treating various substituted aryl or heteryl amines with alkyl cyanoacetates. The reaction conditions can vary.

Chemical Reactions Analysis

Cyanoacetamide derivatives are known to participate in a variety of reactions. They can react with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Future Directions

Future research could focus on exploring the potential biological activities of this compound, given that many cyanoacetamide derivatives have been reported to have diverse biological activities. Additionally, further studies could aim to optimize the synthesis process and explore other potential reactions involving this compound.